Cas no 86392-75-8 (7-Deaza-2'-deoxyguanosine)

7-Deaza-2'-deoxyguanosine is a modified nucleoside analog in which the nitrogen at the 7-position of the purine ring is replaced by a carbon atom. This structural alteration enhances its stability against enzymatic degradation, making it valuable for applications in nucleic acid research and oligonucleotide synthesis. The modification reduces hydrogen bonding interactions while maintaining base-pairing specificity, which can be advantageous in studies of DNA-protein interactions or antisense technologies. Its incorporation into oligonucleotides can improve nuclease resistance and alter duplex stability, making it useful for probing nucleic acid structure and function. The compound is particularly relevant in the development of modified primers, probes, and therapeutic oligonucleotides.
7-Deaza-2'-deoxyguanosine structure
7-Deaza-2'-deoxyguanosine structure
Product Name:7-Deaza-2'-deoxyguanosine
CAS No:86392-75-8
MF:C11H14N4O4
MW:266.253262042999
MDL:MFCD00672278
CID:724649
PubChem ID:135411006
Update Time:2025-06-08

7-Deaza-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

    • 7-DEAZA-2'-DEOXYGUANOSINE
    • 7-Deaza-2'-deoxy-D-guanosine
    • 7-deaza-2´
    • 7-Deaza-2'-dG
    • 7-DEAZE-2'-Deoxyguanosine
    • 4H-Pyrrolo[2,3-d]pyrimidin-4-one,2-amino-7-(2-deoxy-b-D-erythro-pentofuranosyl)-1,7-dihydro-
    • 2-Amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
    • 2-Amino-7-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
    • 2-Amino-7-(2-deoxy-β-D-erythro-pentofuranosyl)-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one (ACI)
    • 7-Deaza-2′-deoxyguanosine
    • 98: PN: US20050130918 PAGE: 60 claimed sequence
    • 7-Deaza-2’-deoxy-D-guanosine
    • 7-deaza-2 -deoxyguanosine
    • 2-AMINO-7-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-3H-PYRROLO[2,3-D]PYRIMIDIN-4-ONE
    • 2-Amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
    • J-700372
    • 7668FG8W4U
    • 86392-75-8
    • 2'-DEOXY-7-CARBAGUANOSINE
    • CS-16586
    • 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl-3,7- dihydropyrrolo[2,3-d]pyrimidin-4-one
    • Q27266458
    • AC-32282
    • DTXSID501006781
    • 2-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrrolo[2,3-d]pyrimidin-4-one
    • 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
    • 7-(2-Deoxypentofuranosyl)-2-imino-2,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-4-ol
    • AKOS037651342
    • CHEBI:195565
    • 2-amino-7-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
    • BCP18415
    • 4H-Pyrrolo(2,3-d)pyrimidin-4-one, 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,7-dihydro-
    • CS-0100854
    • 2-amino-7-(2-deoxy-beta-D-erythro-pentofuranosyl-3,7-dihydropyrrolo(2,3-d)pyrimidin-4-one
    • 4H-PYRROLO(2,3-D)PYRIMIDIN-4-ONE, 2-AMINO-7-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,7-DIHYDRO-
    • SCHEMBL1737223
    • 2-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one
    • UNII-7668FG8W4U
    • '2-amino-7-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-pyrrolo[2,3-d]pyrimidin-4-one'
    • 2'-Deoxy-7-deazaguanosine
    • 7-Deaza-2'-deoxyguanosine
    • MDL: MFCD00672278
    • Inchi: 1S/C11H14N4O4/c12-11-13-9-5(10(18)14-11)1-2-15(9)8-3-6(17)7(4-16)19-8/h1-2,6-8,16-17H,3-4H2,(H3,12,13,14,18)/t6-,7+,8+/m0/s1
    • InChI Key: PFCLMNDDPTZJHQ-XLPZGREQSA-N
    • SMILES: O=C1N=C(N)NC2N([C@H]3C[C@H](O)[C@@H](CO)O3)C=CC1=2

Computed Properties

  • Exact Mass: 266.102
  • Monoisotopic Mass: 266.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122
  • XLogP3: -1.4

Experimental Properties

  • Density: 1.90±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 262-265 ºC
  • Boiling Point: 621.4 ºC at 760 mmHg
  • Flash Point: 329.6 ºC
  • Refractive Index: 1.834
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 126.39000
  • LogP: -0.47130

7-Deaza-2'-deoxyguanosine Security Information

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7-Deaza-2'-deoxyguanosine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Trimethylsilyl iodide
Reference
A facile synthesis of tubercidin and related 7-deazapurine nucleosides via the stereospecific sodium salt glycosylation procedure
Ramasamy, Kandasamy; et al, Tetrahedron Letters, 1987, 28(43), 5107-10

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Iodine Solvents: Dimethylformamide ;  2 min, rt; 8 h, rt
Reference
7-Deaza-2'-deoxyguanosine: Selective Nucleobase Halogenation, Positional Impact of Space-Occupying Substituents, and Stability of DNA with Parallel and Antiparallel Strand Orientation
Ingale, Sachin A.; et al, Journal of Organic Chemistry, 2016, 81(18), 8331-8342

Production Method 5

Reaction Conditions
1.1 Reagents: Methanol ,  Sodium methoxide
2.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ,  Water
2.1 Reagents: Sodium methoxide Solvents: Methanol
3.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Acetonitrile
2.1 Reagents: Sodium methoxide Solvents: Methanol
3.1 Reagents: Trimethylsilyl iodide
Reference
A facile synthesis of tubercidin and related 7-deazapurine nucleosides via the stereospecific sodium salt glycosylation procedure
Ramasamy, Kandasamy; et al, Tetrahedron Letters, 1987, 28(43), 5107-10

Production Method 8

Reaction Conditions
1.1 Solvents: 1-Butanol
2.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ,  Water
3.1 Reagents: Methanol ,  Sodium methoxide
4.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
7-Deaza-2'-deoxyguanosine. Synthesis of 7-deazapurine nucleosides under phase-transfer conditions
Seela, Frank; et al, Nucleic Acid Chem., 1991, 302, 302-7

Production Method 10

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Sodium iodide Solvents: Acetonitrile
Reference
Facile and improved synthesis of tubercidin and certain related pyrrolo[2,3-d]pyrimidine nucleosides by the stereospecific sodium salt glycosylation procedure
Ramasamy, Kandasamy; et al, Journal of Heterocyclic Chemistry, 1988, 25(6), 1893-8

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 12

Reaction Conditions
1.1 Reagents: Ammonium hydroxide ,  Hydrogen peroxide
Reference
A facile synthesis of tubercidin and related 7-deazapurine nucleosides via the stereospecific sodium salt glycosylation procedure
Ramasamy, Kandasamy; et al, Tetrahedron Letters, 1987, 28(43), 5107-10

Production Method 13

Reaction Conditions
1.1 Solvents: Methanol
2.1 Reagents: Chlorotrimethylsilane ,  Sodium iodide Solvents: Acetonitrile
Reference
Facile and improved synthesis of tubercidin and certain related pyrrolo[2,3-d]pyrimidine nucleosides by the stereospecific sodium salt glycosylation procedure
Ramasamy, Kandasamy; et al, Journal of Heterocyclic Chemistry, 1988, 25(6), 1893-8

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol
2.1 Reagents: Trimethylsilyl iodide
Reference
A facile synthesis of tubercidin and related 7-deazapurine nucleosides via the stereospecific sodium salt glycosylation procedure
Ramasamy, Kandasamy; et al, Tetrahedron Letters, 1987, 28(43), 5107-10

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol
2.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 16

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Water
2.1 Reagents: Sodium hydroxide Solvents: Water
Reference
7-Deaza-2'-deoxyguanosine. Synthesis of 7-deazapurine nucleosides under phase-transfer conditions
Seela, Frank; et al, Nucleic Acid Chem., 1991, 302, 302-7

Production Method 17

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane
1.2 -
2.1 Reagents: Methanol ,  Sodium methoxide
3.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

Production Method 18

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Acetonitrile
1.2 -
2.1 Solvents: Methanol
3.1 Reagents: Chlorotrimethylsilane ,  Sodium iodide Solvents: Acetonitrile
Reference
Facile and improved synthesis of tubercidin and certain related pyrrolo[2,3-d]pyrimidine nucleosides by the stereospecific sodium salt glycosylation procedure
Ramasamy, Kandasamy; et al, Journal of Heterocyclic Chemistry, 1988, 25(6), 1893-8

Production Method 19

Reaction Conditions
1.1 Reagents: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane
2.1 Reagents: Sodium methoxide Solvents: Water
3.1 Reagents: Sodium hydroxide Solvents: Water
Reference
7-Deaza-2'-deoxyguanosine. Synthesis of 7-deazapurine nucleosides under phase-transfer conditions
Seela, Frank; et al, Nucleic Acid Chem., 1991, 302, 302-7

Production Method 20

Reaction Conditions
1.1 Solvents: Isobutanol
2.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ,  Water
3.1 Reagents: Sodium methoxide Solvents: Methanol
4.1 Reagents: Sodium hydroxide Solvents: Water
Reference
Liquid-liquid and solid-liquid phase-transfer glycosylation of pyrrolo[2,3-d]pyrimidines: stereospecific synthesis of 2-deoxy-β-D-ribofuranosides related to 2'-deoxy-7-carbaguanosine
Seela, Frank; et al, Journal of the Chemical Society, 1988, (3), 697-702

7-Deaza-2'-deoxyguanosine Raw materials

7-Deaza-2'-deoxyguanosine Preparation Products

7-Deaza-2'-deoxyguanosine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:86392-75-8)7-脱氮-2'-脱氧鸟苷 / 7-DEAZA-2'-脱氧鸟苷
Order Number:LE3400041
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 7-Deaza-2'-deoxyguanosine

Comprehensive Overview of 7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8): Properties, Applications, and Research Insights

7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8) is a chemically modified nucleoside analog that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as 7-deaza-dG, is structurally similar to the natural nucleoside 2'-deoxyguanosine but features a critical modification at the 7-position of the purine ring. Such alterations make it a valuable tool in studying nucleic acid interactions, antiviral drug development, and next-generation sequencing (NGS) technologies. Researchers and biotech companies are increasingly exploring its potential due to its unique properties, such as enhanced stability and reduced susceptibility to enzymatic degradation.

One of the most compelling applications of 7-Deaza-2'-deoxyguanosine lies in its role in antiviral therapeutics. With the global focus on emerging viral infections, this compound has been investigated for its ability to inhibit viral polymerase activity. For instance, it has shown promise in studies targeting RNA viruses by disrupting replication cycles. Additionally, its incorporation into oligonucleotides improves their resistance to nucleases, making it a candidate for antisense therapy and gene silencing applications. These attributes align with the growing demand for novel antiviral agents and precision medicine solutions.

In the realm of molecular biology, 7-Deaza-2'-deoxyguanosine is widely used to address challenges in DNA sequencing and PCR amplification. Its modified structure reduces secondary structures in GC-rich regions, which are notorious for causing sequencing errors. This property is particularly relevant in NGS workflows, where accurate base calling is critical. Companies specializing in genomic technologies often highlight its utility in improving read quality and reducing bias, making it a staple in research labs focused on cancer genomics and infectious disease surveillance.

The synthesis and commercial availability of 7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8) have also spurred interest in custom oligonucleotide synthesis. Biotech firms offering modified nucleosides emphasize its role in designing probes and primers with enhanced performance. Furthermore, its compatibility with click chemistry and other bioorthogonal reactions opens doors for labeling and tracking nucleic acids in live cells—a hot topic in cell biology and diagnostic imaging.

From a regulatory standpoint, 7-Deaza-2'-deoxyguanosine is classified as a research-grade chemical, with no reported restrictions under major pharmacopeias. However, users must adhere to standard laboratory safety protocols. Its stability under various pH conditions and solubility in aqueous buffers make it suitable for high-throughput screening (HTS) and drug discovery platforms. As the scientific community continues to explore epigenetics and RNA-based therapeutics, this compound is poised to remain a key player in advancing these fields.

In summary, 7-Deaza-2'-deoxyguanosine (CAS No. 86392-75-8) exemplifies the intersection of chemistry and biology, offering solutions to longstanding challenges in genomics and virology. Its versatility and adaptability to cutting-edge technologies ensure its relevance in an era dominated by personalized medicine and synthetic biology. For researchers seeking reliable, high-performance nucleoside analogs, this compound represents a compelling choice with a robust scientific pedigree.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:86392-75-8)7-脱氮-2'-脱氧鸟苷 / 7-DEAZA-2'-脱氧鸟苷
LE3400041
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email